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Compound of Interest

Compound Name: Imazamox-13C,d3

Cat. No.: B12425544 Get Quote

For researchers, scientists, and drug development professionals utilizing Imazamox, the

isotopically labeled internal standard Imazamox-13C,d3 is a critical tool for accurate

quantification in complex matrices. This technical guide provides an in-depth overview of

commercial suppliers, their product specifications, and a detailed experimental protocol for the

application of Imazamox-13C,d3 in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) analysis.

Commercial Availability
Several reputable suppliers offer Imazamox-13C,d3 for research purposes. The following table

summarizes the key specifications from prominent vendors.
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Rationale for Using Imazamox-13C,d3 as an Internal
Standard
In quantitative mass spectrometry, the use of a stable isotope-labeled internal standard (SIL-IS)

is considered the gold standard for achieving the highest accuracy and precision. The ideal

SIL-IS has identical chemical and physical properties to the analyte of interest, ensuring that it

behaves similarly during sample preparation, chromatography, and ionization. This co-elution

and similar ionization response allow the SIL-IS to effectively compensate for variations in

sample extraction recovery, matrix effects (ion suppression or enhancement), and instrument

response. Imazamox-13C,d3, being a heavy-labeled version of Imazamox, serves this

purpose excellently.

Experimental Protocol: Quantitative Analysis of
Imazamox in Environmental Water Samples using
LC-MS/MS with Imazamox-13C,d3 Internal Standard
This protocol provides a general framework for the quantitative analysis of Imazamox in water

samples. Optimization of specific parameters may be required for different matrices and

instrumentation.
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Materials and Reagents
Imazamox analytical standard (≥98% purity)

Imazamox-13C,d3 internal standard

LC-MS grade acetonitrile, methanol, and water

Formic acid

Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

Water samples for analysis

Standard Solution Preparation
Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Imazamox and

Imazamox-13C,d3 in methanol to prepare individual primary stock solutions.

Working Standard Solutions: Serially dilute the Imazamox primary stock solution with a

suitable solvent mixture (e.g., 50:50 acetonitrile:water) to prepare a series of calibration

standards at concentrations ranging from the limit of quantification (LOQ) to the upper limit of

the expected sample concentration.

Internal Standard Working Solution (IS-WS): Dilute the Imazamox-13C,d3 primary stock

solution to a fixed concentration (e.g., 100 ng/mL).

Sample Preparation (Solid Phase Extraction)
Sample Fortification: To a known volume of the water sample (e.g., 100 mL), add a precise

volume of the IS-WS to achieve a final concentration that is mid-range of the calibration

curve.

SPE Cartridge Conditioning: Condition the SPE cartridge with methanol followed by water.

Sample Loading: Load the fortified water sample onto the conditioned SPE cartridge.

Washing: Wash the cartridge with a weak organic solvent to remove interferences.
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Elution: Elute the analyte and internal standard from the cartridge with a suitable organic

solvent (e.g., acetonitrile or methanol).

Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute the residue in a known volume of the initial mobile phase.

LC-MS/MS Analysis
Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Mass Spectrometer (MS): A triple quadrupole mass spectrometer equipped with an

electrospray ionization (ESI) source.

LC Column: A suitable reversed-phase column (e.g., C18, 100 x 2.1 mm, 1.8 µm).

Mobile Phase:

A: Water with 0.1% formic acid

B: Acetonitrile with 0.1% formic acid

Gradient Elution: A typical gradient might start at 5-10% B, ramp up to 95% B, hold, and then

return to initial conditions for equilibration.

Ionization Mode: Positive electrospray ionization (ESI+).

Multiple Reaction Monitoring (MRM): Monitor the precursor-to-product ion transitions for both

Imazamox and Imazamox-13C,d3. Based on available data and common fragmentation

patterns, hypothetical transitions are provided below. Actual transitions should be optimized

for the specific instrument.

Compound Precursor Ion (m/z)
Product Ion 1 (m/z)
(Quantifier)

Product Ion 2 (m/z)
(Qualifier)

Imazamox 306.1 260.1 189.1

Imazamox-13C,d3 310.1 264.1 193.1
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Data Analysis and Quantification
Integrate the peak areas for the quantifier MRM transitions of both Imazamox and

Imazamox-13C,d3.

Calculate the ratio of the peak area of Imazamox to the peak area of Imazamox-13C,d3 for

each calibration standard and sample.

Construct a calibration curve by plotting the peak area ratio against the concentration of the

Imazamox calibration standards.

Determine the concentration of Imazamox in the samples by interpolating their peak area

ratios from the calibration curve.

Visualizations
Experimental Workflow
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Caption: Workflow for quantitative analysis of Imazamox.
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Signaling Pathway (Conceptual)
The primary mode of action for Imazamox is the inhibition of the acetolactate synthase (ALS)

enzyme in plants. This is not a signaling pathway in the traditional sense for drug development

but a mechanism of action for its herbicidal activity.

Imazamox Acetolactate Synthase (ALS)
(Acetohydroxyacid Synthase)
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(Valine, Leucine, Isoleucine)

Catalyzes Biosynthesis of
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Click to download full resolution via product page

Caption: Mechanism of action of Imazamox.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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